Cas no 1805128-80-6 (3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid
• CAS No: 1805128-80-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4949320
• Update Time: 2025-05-19

3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5ClF3NO2/c9-6-4(7(14)15)1-3(2-5(6)13)8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： WIZXBYQCGVEZKY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid

3-Amino-2-chloro-5-(trifluoromethyl)benzoic Acid (CAS 1805128-80-6): Properties, Applications, and Market Insights

3-Amino-2-chloro-5-(trifluoromethyl)benzoic acid (CAS 1805128-80-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique combination of functional groups, including an amino group, a chloro substituent, and a trifluoromethyl group, which contribute to its versatile reactivity and applications. The compound's molecular formula is C₈H₅ClF₃NO₂, and it has a molecular weight of 239.58 g/mol.

The chemical properties of 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid make it particularly valuable in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which can improve membrane permeability in drug candidates. Researchers are increasingly interested in this building block for developing novel small molecule therapeutics, especially in areas such as kinase inhibitors and GPCR modulators. Recent studies have shown that similar trifluoromethylated compounds demonstrate improved metabolic stability compared to their non-fluorinated analogs.

In the field of agrochemical research, 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid serves as a key intermediate for developing new generation crop protection agents. The chloro and trifluoromethyl substituents contribute to the biological activity of potential herbicides and fungicides. With the growing demand for more efficient and environmentally friendly agricultural chemicals, this compound has attracted attention from major agrochemical companies worldwide.

The synthesis of 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies to achieve high yields and purity. Recent advancements in flow chemistry have enabled more efficient production of such complex molecules, addressing the increasing demand from the pharmaceutical industry.

From a market perspective, the global demand for fluorinated pharmaceutical intermediates like 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid has been steadily growing. Market analysts project a compound annual growth rate (CAGR) of 6-8% for similar fine chemicals between 2023 and 2028. This growth is driven by the expanding pipeline of fluorinated drugs and the pharmaceutical industry's focus on targeted therapies and precision medicine approaches.

Quality control of 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid is crucial for its applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound meets the required specifications. The typical purity grade for research purposes ranges from 95% to 99%, with higher purity grades available for specialized applications. Storage recommendations usually include protection from moisture and storage at room temperature in well-sealed containers.

Recent scientific literature highlights several innovative applications of 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid derivatives. In one notable study published in 2023, researchers utilized this compound as a precursor for developing novel anticancer agents targeting specific protein-protein interactions. Another research group demonstrated its potential in creating fluorescent probes for biological imaging applications, taking advantage of the compound's unique photophysical properties.

For researchers working with 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid, safety considerations include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Material Safety Data Sheets (MSDS) should always be consulted before handling the compound, and all work should be conducted in a well-ventilated area or fume hood.

The future outlook for 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid appears promising, with several potential developments on the horizon. As green chemistry principles become more prevalent in the chemical industry, researchers are exploring more sustainable synthetic routes to this compound. Additionally, the growing interest in fluorine-containing drugs (which currently represent about 20-25% of all pharmaceuticals) suggests continued demand for such specialized building blocks in drug discovery programs.

For procurement specialists and researchers, it's important to note that 3-amino-2-chloro-5-(trifluoromethyl)benzoic acid is available from several reputable chemical suppliers worldwide. When sourcing this compound, factors to consider include purity specifications, batch-to-batch consistency, and the supplier's ability to provide comprehensive analytical data. Some suppliers offer custom synthesis services and bulk quantities for industrial-scale applications.